Cas no 122536-66-7 (Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI))

Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI) structure
122536-66-7 structure
Product Name:Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI)
CAS No:122536-66-7
MF:C12H23N3O3
MW:257.32932305336
CID:104464
PubChem ID:14555449
Update Time:2025-04-18

Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R*)]- (9CI)
    • Carbamic acid,[1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester,[S-(R*,R...
    • TERT-BUTYL {(S)-1-METHYL-2-OXO-2-[(S)-PYRROLIDIN-3-YLAMINO]ETHYL}CARBAMATE
    • tert-butyl N-[1-oxo-1-(pyrrolidin-3-ylamino)propan-2-yl]carbamate
    • ACMC-20mq3c
    • AGN-PC-001SUL
    • CTK8G7019
    • SureCN8121031
    • 122536-97-4
    • Carbamic acid, [1-methyl-2-oxo-2-(3-pyrrolidinylamino)ethyl]-, 1,1-dimethylethyl ester
    • tert-Butyl {1-oxo-1-[(pyrrolidin-3-yl)amino]propan-2-yl}carbamate
    • [1-Methyl-2-oxo-2-[(3-pyrrolidinyl)amino]ethyl]-carbamic acid 1,1-dimethylethyl ester
    • 122536-66-7
    • SCHEMBL8121031
    • DTXSID10561637
    • DTXSID401126146
    • LUQCQTCJUWASKJ-UHFFFAOYSA-N
    • Inchi: 1S/C12H23N3O3/c1-8(14-11(17)18-12(2,3)4)10(16)15-9-5-6-13-7-9/h8-9,13H,5-7H2,1-4H3,(H,14,17)(H,15,16)
    • InChI Key: LUQCQTCJUWASKJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)C(NC1CNCC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 257.17409
  • Monoisotopic Mass: 257.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • PSA: 79.46
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.